Cas no 1352232-00-8 (1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one
• CAS No: 1352232-00-8
• MF: C₉H₇ClF₂O
• MW: 204.6011
• CID: 5082434
• PubChem ID: 91658550
• Update Time: 2025-05-21

1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-methylphenyl)-2,2-difluoroethanone
• 1-(4-Chloro-3-methyl-phenyl)-2,2-difluoro-ethanone
• 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one

• Inchi： 1S/C9H7ClF2O/c1-5-4-6(2-3-7(5)10)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： RYOAUWTTZKUFMT-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C(C([H])(F)F)=O)=C([H])C=1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one

1-(4-Chloro-3-Methylphenyl)-2,2-Difluoroethan-1-One: A Comprehensive Overview

The compound 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one (CAS No. 1352232-00-8) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated ketone group with a substituted aromatic ring. The presence of chlorine and methyl substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds like 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one in drug discovery. Fluorine atoms are known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in pharmaceutical development. Studies have shown that this compound can serve as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas, such as cancer and infectious diseases.

In the context of agrochemicals, 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one has been explored for its potential as a precursor in the development of herbicides and insecticides. Its fluorinated structure contributes to improved stability and selectivity, which are essential traits for agricultural chemicals. Researchers have demonstrated that derivatives of this compound exhibit promising activity against key agricultural pests and weeds without causing significant harm to non-target organisms.

The synthesis of 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent studies have focused on optimizing these steps to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of intermediates while minimizing energy consumption.

From a structural perspective, the 4-chloro-3-methylphenyl group plays a crucial role in determining the compound's reactivity and solubility. The chlorine atom introduces electron-withdrawing effects, while the methyl group provides steric bulk and enhances hydrophobicity. These properties make the molecule suitable for various reactions, such as nucleophilic additions and cross-coupling reactions.

Moreover, the difluoroethanone moiety contributes significantly to the molecule's stability and reactivity. Fluorine atoms are highly electronegative, which can influence both the electronic environment of the carbonyl group and its reactivity towards nucleophiles. This makes 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one an attractive substrate for enolate chemistry and other transformations involving ketones.

Recent research has also explored the use of this compound in materials science applications. For example, its ability to form stable covalent bonds has been leveraged in the synthesis of advanced polymers and coatings with enhanced mechanical properties. The fluorinated nature of the molecule contributes to improved resistance against environmental factors such as UV radiation and moisture.

In terms of safety considerations, 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one exhibits low toxicity under normal handling conditions. However, proper precautions should be taken during synthesis and storage to ensure compliance with occupational health standards.

In conclusion, 1-(4-chloro-3-methylphenyl)-2,2-difluoroethan-1-one (CAS No. 1352232-00-8) is a multifaceted organic compound with wide-ranging applications across diverse industries. Its unique structure enables it to serve as an intermediate in drug discovery efforts while also finding utility in agrochemicals and materials science. Ongoing research continues to uncover new avenues for its application, underscoring its importance as a valuable tool in modern organic chemistry.